Cas no 1212355-93-5 ([(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate
• CAS No: 1212355-93-5
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6256457
• PubChem ID: 45697217
• Update Time: 2025-07-14

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• AKOS033642312
• Z18772876
• [(1-cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate
• EN300-26683729
• 1212355-93-5
• [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate

• Inchi： 1S/C18H26N2O3/c19-12-18(6-2-1-3-7-18)20-16(21)11-23-17(22)10-15-9-13-4-5-14(15)8-13/h13-15H,1-11H2,(H,20,21)
• InChI Key： GVNJHUNPRFBJDM-UHFFFAOYSA-N
• SMILES： O(CC(NC1(C#N)CCCCC1)=O)C(CC1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.2Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate

Introduction to [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate (CAS No. 1212355-93-5)

[(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate, with the CAS number 1212355-93-5, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl group, a nitrile moiety, and a bicyclic heptane ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclohexyl group in the compound is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of complex molecules. The nitrile moiety, on the other hand, is a versatile functional group that can be converted into other functional groups such as amides, carboxylic acids, and amines through well-established chemical transformations. This versatility is particularly useful in the development of prodrugs and drug delivery systems.

The bicyclo[2.2.1]heptan-2-yl ring, also known as norbornane, is a rigid and stable bicyclic structure that imparts conformational constraints to the molecule. This rigidity can influence the compound's pharmacokinetic properties, such as its solubility, permeability, and metabolic stability. The presence of this bicyclic ring also enhances the compound's ability to interact with specific biological targets, making it an attractive scaffold for drug design.

Recent studies have explored the potential of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that compounds with similar structural features can modulate key enzymes involved in these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help to increase acetylcholine levels in the brain, thereby improving cognitive function and reducing symptoms associated with neurodegeneration.

In addition to its potential neuroprotective effects, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce oxidative stress, making them promising candidates for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate has been extensively studied to optimize its therapeutic potential. Key parameters such as absorption, distribution, metabolism, and excretion (ADME) have been evaluated using both in vitro and in vivo models. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.

Clinical trials are currently underway to further assess the safety and efficacy of [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 2-{bicyclo[2.2.1]heptan-2-yl}acetate (CAS No. 1212355-93-5) represents a promising candidate for the development of novel therapeutic agents in various medical fields. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development.